Cas no 41006-01-3 (2-Propanone, 1-(2-hydroxyethoxy)- (9CI))
41006-01-3 structure
Product Name:2-Propanone, 1-(2-hydroxyethoxy)- (9CI)
CAS No:41006-01-3
MF:C5H10O3
MW:118.131102085114
CID:1019538
PubChem ID:13593982
Update Time:2025-04-20
2-Propanone, 1-(2-hydroxyethoxy)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanone, 1-(2-hydroxyethoxy)- (9CI)
- 2-Propanone, 1-(2-hydroxyethoxy)-
- 41006-01-3
- SCHEMBL689568
- 2-Propanone,1-(2-hydroxyethoxy)-(9ci)
- DB-270785
-
- Inchi: 1S/C5H10O3/c1-5(7)4-8-3-2-6/h6H,2-4H2,1H3
- InChI Key: WUIPYXYXHSVAIP-UHFFFAOYSA-N
- SMILES: O(CC(C)=O)CCO
Computed Properties
- Exact Mass: 118.062994177g/mol
- Monoisotopic Mass: 118.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 70.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 46.5Ų
2-Propanone, 1-(2-hydroxyethoxy)- (9CI) Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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